![molecular formula C9H17NO2 B6190939 2-{5,8-dioxaspiro[3.5]nonan-6-yl}ethan-1-amine CAS No. 2648947-63-9](/img/no-structure.png)
2-{5,8-dioxaspiro[3.5]nonan-6-yl}ethan-1-amine
Overview
Description
“2-{5,8-dioxaspiro[3.5]nonan-6-yl}ethan-1-amine” is a chemical compound . The IUPAC name for this compound is "(5,8-dioxaspiro [3.5]nonan-6-yl)methanol" .
Molecular Structure Analysis
The InChI code for this compound is "1S/C8H14O3/c9-4-7-5-10-6-8 (11-7)2-1-3-8/h7,9H,1-6H2" . This code provides a standard way to encode the compound’s molecular structure and can be used to generate a structural formula.Physical And Chemical Properties Analysis
The molecular weight of “this compound” is 171.24 . Other physical and chemical properties such as boiling point, melting point, and density are not provided in the available resources.properties
| { "Design of the Synthesis Pathway": "The synthesis pathway for the compound '2-{5,8-dioxaspiro[3.5]nonan-6-yl}ethan-1-amine' involves the formation of the spirocyclic ring followed by the addition of an amine group to the ethyl chain.", "Starting Materials": [ "5-hydroxyhexanal", "2-bromoethanol", "Sodium hydride", "Diethylene glycol", "Ammonium chloride" ], "Reaction": [ "Step 1: Protection of the hydroxyl group of 5-hydroxyhexanal with diethylene glycol to form a cyclic acetal.", "Step 2: Bromination of the protected alcohol using 2-bromoethanol and sodium hydride to form the spirocyclic compound.", "Step 3: Deprotection of the cyclic acetal using ammonium chloride to obtain the desired spirocyclic compound.", "Step 4: Addition of an amine group to the ethyl chain using ethylenediamine to form the final product." ] } | |
CAS RN |
2648947-63-9 |
Molecular Formula |
C9H17NO2 |
Molecular Weight |
171.2 |
Purity |
95 |
Origin of Product |
United States |
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